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Review
Abstract
Myristyl acetate, a saturated fatty ester, has garnered significant interest across diverse

scientific and industrial fields. This technical guide provides an in-depth review of myristyl
acetate, encompassing its chemical and physical properties, synthesis methodologies, and

historical context. It is intended for researchers, scientists, and professionals in drug

development and cosmetic science. This document summarizes key quantitative data in

structured tables, details experimental protocols for its synthesis, and presents visual diagrams

of its synthesis workflow and mechanisms of action to facilitate a comprehensive

understanding.

Introduction
Myristyl acetate (CAS 638-59-5), also known as tetradecyl acetate, is the ester of myristyl

alcohol and acetic acid.[1] It is a versatile compound utilized primarily in the cosmetics and

personal care industry as an emollient and fragrance ingredient.[2] Additionally, myristyl
acetate serves as a semiochemical, specifically a sex pheromone, for various insect species,

finding application in pest management strategies.[3][4] This guide aims to consolidate the

available scientific literature on myristyl acetate, providing a detailed resource for researchers

and developers.
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Historical Context
While the precise date and discoverer of myristyl acetate are not well-documented in readily

available literature, its use has evolved with the advancements in the cosmetics and chemical

industries. Initially, esters like myristyl acetate were likely developed as synthetic alternatives

to natural waxes and oils for creating desirable textures in cosmetic formulations. The

identification of myristyl acetate as an insect sex pheromone component for various

Lepidoptera species, such as the codling moth (Cydia pomonella), marked a significant

development in its application, extending its utility to agriculture and pest control.[4][5]

Chemical and Physical Properties
Myristyl acetate is a white to pale yellow crystalline solid or a clear, colorless oily liquid at

room temperature.[2][6] Its physical and chemical properties are summarized in the tables

below.

Table 1: Physical Properties of Myristyl Acetate
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Property Value Reference(s)

Molecular Formula C₁₆H₃₂O₂ [1]

Molecular Weight 256.42 g/mol [1]

Appearance

White to pale yellow crystalline

solid or clear colorless oily

liquid

[2][6]

Melting Point 14 °C [2]

Boiling Point
299.00 to 301.00 °C @ 760.00

mm Hg
[6]

Density 0.9 ± 0.1 g/cm³ [2]

Vapor Pressure
0.001000 mmHg @ 25.00 °C

(estimated)
[6]

Flash Point 272.00 °F (133.33 °C) [6]

Solubility

Insoluble in water; Soluble in

alcohol, chloroform (slightly),

methanol (slightly)

[2][6]

logP (o/w) 6.899 (estimated) [6]

Table 2: Spectroscopic Data for Myristyl Acetate
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Technique Data Summary Reference(s)

¹H NMR

Data available on PubChem,

acquired on a Varian CFT-20

instrument.

[1]

¹³C NMR Data available on PubChem. [1]

Mass Spectrometry (GC-MS)

Multiple spectra available on

PubChem, with a prominent

peak at m/z 43.

[1]

Infrared (IR) Spectroscopy
FTIR spectrum (capillary cell,

neat) available on PubChem.
[1]

Synthesis of Myristyl Acetate
Myristyl acetate is primarily synthesized through the esterification of myristyl alcohol with

acetic acid. This reaction can be catalyzed by strong acids or enzymes.

Acid-Catalyzed Esterification (Fischer Esterification)
The most common laboratory and industrial synthesis method is the Fischer esterification,

which involves reacting myristyl alcohol with an excess of acetic acid in the presence of an acid

catalyst such as sulfuric acid or p-toluenesulfonic acid.[2]

The following is a representative protocol for the synthesis of an acetate ester, adapted for

myristyl acetate.

Materials:

Myristyl alcohol (1-tetradecanol)

Glacial acetic acid

Concentrated sulfuric acid (catalyst)

5% aqueous sodium bicarbonate solution
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Anhydrous sodium sulfate

Distilled water

Organic solvent (e.g., diethyl ether or hexane)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

myristyl alcohol and a molar excess of glacial acetic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash with distilled water to remove the

excess acetic acid and sulfuric acid.

Neutralize any remaining acid by washing with a 5% aqueous sodium bicarbonate solution

until the aqueous layer is basic.

Wash the organic layer again with distilled water.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude myristyl acetate can be further purified by vacuum distillation.

Enzymatic Synthesis
An alternative, "green" synthesis route involves the use of lipases as biocatalysts. This method

avoids the use of strong acids and high temperatures, leading to a cleaner product with fewer
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byproducts. Immobilized Candida antarctica lipase B (Novozym 435) has been shown to be

effective for the synthesis of similar fatty acid esters.

The following is a generalized protocol for the enzymatic synthesis of myristyl acetate.

Materials:

Myristyl alcohol

Acetic acid

Immobilized lipase (e.g., Novozym 435)

Anhydrous conditions (molecular sieves or vacuum)

Procedure:

Combine equimolar amounts of myristyl alcohol and acetic acid in a reaction vessel.

Add the immobilized lipase (typically 1-5% by weight of the reactants).

Maintain the reaction at a controlled temperature (e.g., 40-70°C) with constant stirring.

To drive the equilibrium towards the product, remove the water produced during the reaction,

either by applying a vacuum or by adding molecular sieves.

Monitor the reaction progress by analyzing aliquots using gas chromatography (GC) or by

titration of the remaining acid.

Once the desired conversion is achieved, the immobilized enzyme can be removed by

filtration and reused.

The resulting myristyl acetate is typically of high purity and may not require extensive

purification.

Applications
Cosmetics and Personal Care
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Myristyl acetate is widely used in cosmetic formulations as a skin conditioning agent and

emollient.[6] It imparts a smooth, non-greasy feel to lotions, creams, and other personal care

products. It also functions as a fragrance ingredient due to its mild, waxy odor.[2]

Insect Pheromone
Myristyl acetate is a component of the sex pheromone of several insect species, particularly

moths.[4] It is used in insect traps and mating disruption strategies for pest management in

agriculture. For example, it is a known attractant for the codling moth (Cydia pomonella) and

the pandemis leafroller (Pandemis pyrusana).[4][5]

Mechanism of Action
Emollient Action
As an emollient, myristyl acetate works by forming a thin, occlusive layer on the surface of the

skin. This layer helps to reduce transepidermal water loss (TEWL), thereby increasing the

skin's moisture content and promoting a soft and smooth appearance.

Pheromonal Action
In insects, pheromones like myristyl acetate are detected by specialized olfactory receptor

neurons (ORNs) located in the antennae. The binding of myristyl acetate to a specific

olfactory receptor (OR) on the surface of an ORN triggers the opening of an ion channel.[7]

This leads to the depolarization of the neuron and the generation of an electrical signal that is

transmitted to the brain, resulting in a specific behavioral response, such as mating behavior.[8]

Safety and Toxicology
Myristyl acetate is generally considered safe for its intended use in cosmetics. The Cosmetic

Ingredient Review (CIR) has assessed the safety of myristyl acetate and concluded that it is

safe in the present practices of use and concentration in cosmetics.[1] It is not considered to be

a significant skin irritant or sensitizer.[9] From an environmental perspective, it is not expected

to be persistent or bioaccumulative.[10]

Visualizations
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Figure 1: General workflow for the synthesis of Myristyl Acetate.
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Figure 2: Mechanisms of action for Myristyl Acetate.

Conclusion
Myristyl acetate is a well-characterized fatty ester with established applications in the

cosmetic and agricultural industries. Its synthesis is straightforward, with both traditional acid-

catalyzed and modern enzymatic methods available. The physical and chemical properties of

myristyl acetate make it an effective emollient, while its biological activity as a pheromone

provides a valuable tool for pest management. This technical guide has provided a
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comprehensive overview of the current knowledge on myristyl acetate, offering a valuable

resource for researchers and professionals in related fields. Further research could focus on

optimizing enzymatic synthesis for industrial-scale production and exploring the specific

olfactory receptors that bind to myristyl acetate in various insect species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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